Cas no 86967-51-3 (Trt-Glu(OtBu)-OH·DCHA)

Trt-Glu(OtBu)-OH·DCHA is a protected glutamic acid derivative widely used in peptide synthesis. The trityl (Trt) group protects the amino functionality, while the tert-butyl (OtBu) ester safeguards the carboxyl side chain, ensuring selective deprotection during solid-phase or solution-phase synthesis. The inclusion of dicyclohexylamine (DCHA) enhances solubility and crystallinity, facilitating handling and purification. This reagent is particularly valuable in synthesizing complex peptides, offering high stability under standard coupling conditions and minimizing side reactions. Its orthogonal protection scheme allows for precise sequential deprotection, making it a preferred choice for constructing peptides with sensitive or structurally demanding sequences. Suitable for both research and industrial-scale applications.
Trt-Glu(OtBu)-OH·DCHA structure
Trt-Glu(OtBu)-OH·DCHA structure
Product name:Trt-Glu(OtBu)-OH·DCHA
CAS No:86967-51-3
MF:C40H54N2O4
MW:626.867771625519
MDL:MFCD03424223
CID:708660
PubChem ID:118856176

Trt-Glu(OtBu)-OH·DCHA Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-(triphenylmethyl)-, 5-(1,1-dimethylethyl) ester
    • Trt-Glu(OtBu)-OH · DCHA
    • TRT-GLU(OTBU)-OH DCHA
    • Fmoc-Tyr(tBu)-ol
    • Trt-Glu(OtBu)-OH
    • TRT-GLUTAMIC ACID(OTBU)-OH DCHA
    • MFCD03424223
    • Dicyclohexylamine (S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate
    • 86967-51-3
    • L-Glutamic acid,N-(triphenylmethyl)-,5-(1,1-dimethylethyl)ester
    • Trt-Glu(OtBu)-OH ? DCHA
    • N-cyclohexylcyclohexanamine;(2S)-5-[(2-methylpropan-2-yl)oxy]-5-oxo-2-(tritylamino)pentanoic acid
    • Dicyclohexylamine(S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate
    • FD21417
    • Trt-Glu(OtBu)-OH·DCHA
    • MDL: MFCD03424223
    • Inchi: InChI=1S/C28H31NO4.C12H23N/c1-27(2,3)33-25(30)20-19-24(26(31)32)29-28(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-18,24,29H,19-20H2,1-3H3,(H,31,32);11-13H,1-10H2/t24-;/m0./s1
    • InChI Key: QNRGFQUOXOLPJK-JIDHJSLPSA-N
    • SMILES: CC(C)(C)OC(=O)CCC(C(=O)O)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.C1CCC(CC1)NC2CCCCC2

Computed Properties

  • Exact Mass: 626.40800
  • Monoisotopic Mass: 626.40835821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 13
  • Complexity: 693
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • PSA: 87.66000
  • LogP: 9.16640

Trt-Glu(OtBu)-OH·DCHA Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T218540-5g
Trt-Glu(OtBu)-OH·DCHA
86967-51-3
5g
$ 2270.00 2022-06-03
SHENG KE LU SI SHENG WU JI SHU
sc-286845-1 g
Trityl-L-glutamic acid beta-t-butyl ester dicyclohexylammonium salt,
86967-51-3
1g
¥1,218.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-286845A-5g
Trityl-L-glutamic acid beta-t-butyl ester dicyclohexylammonium salt,
86967-51-3
5g
¥4625.00 2023-09-05
abcr
AB545028-5 g
Trt-Glu(OtBu)-OH · DCHA; .
86967-51-3
5g
€647.50 2023-04-14
TRC
T218540-1g
Trt-Glu(OtBu)-OH·DCHA
86967-51-3
1g
$ 680.00 2022-06-03
TRC
T218540-2.5g
Trt-Glu(OtBu)-OH·DCHA
86967-51-3
2.5g
$ 1110.00 2022-06-03
Ambeed
A401098-1g
Dicyclohexylamine (S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate
86967-51-3 97%
1g
$150.0 2024-04-17
abcr
AB545028-1 g
Trt-Glu(OtBu)-OH · DCHA; .
86967-51-3
1g
€206.00 2023-04-14
Cooke Chemical
BD1435948-1g
Dicyclohexylamine(S)-5-(tert-butoxy)-5-oxo-2-(tritylamino)pentanoate
86967-51-3 97%
1g
RMB 817.60 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-286845A-5 g
Trityl-L-glutamic acid beta-t-butyl ester dicyclohexylammonium salt,
86967-51-3
5g
¥4,625.00 2023-07-11

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Amadis Chemical Company Limited
(CAS:86967-51-3)Trt-Glu(OtBu)-OH·DCHA
A1185470
Purity:99%
Quantity:5g
Price ($):384.0